3-amino-N-(3,5-dimethoxyphenyl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide

• Molecular Formula: C20H21N3O3S
• Molecular Weight: 383.5 g/mol
• IUPAC Name: 3-amino-N-(3,5-dimethoxyphenyl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide
• InChI: InChI=1S/C20H21N3O3S/c1-25-13-8-12(9-14(10-13)26-2)22-19(24)18-17(21)15-7-11-5-3-4-6-16(11)23-20(15)27-18/h7-10H,3-6,21H2,1-2H3,(H,22,24)
• InChI Key: CJLZDISCYVLCRD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)NC(=O)C2=C(C3=C(S2)N=C4CCCCC4=C3)N)OC

Description

3-amino-N-(3,5-dimethoxyphenyl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide: is a complex organic compound with a fascinating structure. Let’s break it down:

3-Amino: Indicates the presence of an amino group (NH₂) at position 3.

N-(3,5-dimethoxyphenyl): Refers to a substituted phenyl group with two methoxy (OCH₃) groups at positions 3 and 5.

5,6,7,8-tetrahydrothieno[2,3-b]quinoline: Describes the fused ring system, combining a quinoline ring with a thieno ring (containing sulfur) in a tetrahydro form (reduced).

2-carboxamide: Indicates the presence of a carboxamide functional group (CONH₂) at position 2.

Preparation Methods

Synthetic Routes:: The synthesis of this compound involves several steps. One common approach is the Suzuki–Miyaura coupling , which allows the formation of carbon–carbon bonds. In this case, boron reagents play a crucial role . The specific synthetic route would depend on the desired substituents and functional groups.

Industrial Production:: While industrial-scale production methods may vary, researchers typically optimize the synthetic route for efficiency, yield, and cost-effectiveness.

Chemical Reactions Analysis

Reactions::

Oxidation: The compound may undergo oxidation reactions, potentially leading to the formation of new functional groups.

Reduction: Reduction processes can modify the compound, altering its properties.

Substitution: Substituents on the phenyl ring may be replaced by other groups.

Common Reagents and Conditions: Boron reagents (such as boronic acids or boronate esters) are often used in Suzuki–Miyaura couplings. Palladium catalysts facilitate these reactions.

Major Products:: The major products depend on the specific reaction conditions and substituents. Variations in the phenyl ring and the tetrahydrothienoquinoline core can lead to diverse derivatives.

Scientific Research Applications

Chemistry::

Building Blocks: Researchers use this compound as a building block for more complex molecules.

Drug Discovery: Its unique structure may inspire drug development efforts.

Biology and Medicine::

Biological Activity: Investigating its effects on biological systems (e.g., receptors, enzymes).

Medicinal Chemistry:

Industry::

Materials Science: Its properties may find use in materials like polymers or catalysts.